Cas no 1420816-92-7 (Tert-butyl ((1-(2-(thiophen-3-yl)acetyl)pyrrolidin-2-yl)methyl)carbamate)

Tert-butyl ((1-(2-(thiophen-3-yl)acetyl)pyrrolidin-2-yl)methyl)carbamate structure
1420816-92-7 structure
Product Name:Tert-butyl ((1-(2-(thiophen-3-yl)acetyl)pyrrolidin-2-yl)methyl)carbamate
CAS No:1420816-92-7
MF:C16H24N2O3S
MW:324.438363075256
CID:2170983
Update Time:2023-08-05

Tert-butyl ((1-(2-(thiophen-3-yl)acetyl)pyrrolidin-2-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl ((1-(2-(thiophen-3-yl)acetyl)pyrrolidin-2-yl)methyl)carbamate
    • Inchi: 1S/C16H24N2O3S/c1-16(2,3)21-15(20)17-10-13-5-4-7-18(13)14(19)9-12-6-8-22-11-12/h6,8,11,13H,4-5,7,9-10H2,1-3H3,(H,17,20)
    • InChI Key: WIBSCNQOPRKZMA-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CC(N1CCCC1CNC(=O)OC(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 409
  • Topological Polar Surface Area: 86.9
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd